Cas no 328556-66-7 (5-(4-tert-butylphenyl)-4-(2-methylphenyl)-4H-1,2,4-triazole-3-thiol)
5-(4-tert-butylphenyl)-4-(2-methylphenyl)-4H-1,2,4-triazole-3-thiol Chemical and Physical Properties
Names and Identifiers
-
- 5-(4-tert-Butyl-phenyl)-4-o-tolyl-4H-[1,2,4]triazole-3-thiol
- 5-(4-tert-butylphenyl)-4-(2-methylphenyl)-4H-1,2,4-triazole-3-thiol
- EU-0003355
- AKOS000116348
- 3-(4-tert-butylphenyl)-4-(2-methylphenyl)-1H-1,2,4-triazole-5-thione
- 5-(4-tert-butylphenyl)-4-(2-methylphenyl)-4H-1,2,4-triazol-3-yl hydrosulfide
- SR-01000418081-1
- SR-01000418081
- Z56278028
- ZINC00239051
- 5-(4-(Tert-butyl)phenyl)-4-(o-tolyl)-4h-1,2,4-triazole-3-thiol
- CS-0356012
- AG-690/12510685
- 328556-66-7
- EN300-03482
- Oprea1_626068
-
- Inchi: 1S/C19H21N3S/c1-13-7-5-6-8-16(13)22-17(20-21-18(22)23)14-9-11-15(12-10-14)19(2,3)4/h5-12H,1-4H3,(H,21,23)
- InChI Key: JBXKHZKTRVOGTD-UHFFFAOYSA-N
- SMILES: S=C1NN=C(C2C=CC(=CC=2)C(C)(C)C)N1C1C=CC=CC=1C
Computed Properties
- Exact Mass: 323.14561886Da
- Monoisotopic Mass: 323.14561886Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 23
- Rotatable Bond Count: 3
- Complexity: 471
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.2
- Topological Polar Surface Area: 59.7Ų
5-(4-tert-butylphenyl)-4-(2-methylphenyl)-4H-1,2,4-triazole-3-thiol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-25160-0.05g |
5-(4-tert-butylphenyl)-4-(2-methylphenyl)-4H-1,2,4-triazole-3-thiol |
328556-66-7 | 0.05g |
$64.0 | 2023-02-14 | ||
| Enamine | EN300-25160-0.1g |
5-(4-tert-butylphenyl)-4-(2-methylphenyl)-4H-1,2,4-triazole-3-thiol |
328556-66-7 | 0.1g |
$66.0 | 2023-02-14 | ||
| Enamine | EN300-25160-0.25g |
5-(4-tert-butylphenyl)-4-(2-methylphenyl)-4H-1,2,4-triazole-3-thiol |
328556-66-7 | 0.25g |
$92.0 | 2023-02-14 | ||
| Enamine | EN300-25160-0.5g |
5-(4-tert-butylphenyl)-4-(2-methylphenyl)-4H-1,2,4-triazole-3-thiol |
328556-66-7 | 0.5g |
$175.0 | 2023-02-14 | ||
| Enamine | EN300-25160-1.0g |
5-(4-tert-butylphenyl)-4-(2-methylphenyl)-4H-1,2,4-triazole-3-thiol |
328556-66-7 | 1.0g |
$256.0 | 2023-02-14 | ||
| Enamine | EN300-25160-2.5g |
5-(4-tert-butylphenyl)-4-(2-methylphenyl)-4H-1,2,4-triazole-3-thiol |
328556-66-7 | 2.5g |
$503.0 | 2023-02-14 | ||
| Enamine | EN300-25160-5.0g |
5-(4-tert-butylphenyl)-4-(2-methylphenyl)-4H-1,2,4-triazole-3-thiol |
328556-66-7 | 5.0g |
$743.0 | 2023-02-14 | ||
| Enamine | EN300-25160-10.0g |
5-(4-tert-butylphenyl)-4-(2-methylphenyl)-4H-1,2,4-triazole-3-thiol |
328556-66-7 | 10.0g |
$1101.0 | 2023-02-14 | ||
| Enamine | EN300-03482-0.05g |
5-(4-tert-butylphenyl)-4-(2-methylphenyl)-4H-1,2,4-triazole-3-thiol |
328556-66-7 | 0.05g |
$64.0 | 2023-06-25 | ||
| Enamine | EN300-03482-0.1g |
5-(4-tert-butylphenyl)-4-(2-methylphenyl)-4H-1,2,4-triazole-3-thiol |
328556-66-7 | 0.1g |
$66.0 | 2023-06-25 |
5-(4-tert-butylphenyl)-4-(2-methylphenyl)-4H-1,2,4-triazole-3-thiol Related Literature
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
Additional information on 5-(4-tert-butylphenyl)-4-(2-methylphenyl)-4H-1,2,4-triazole-3-thiol
5-(4-tert-Butylphenyl)-4-(2-methylphenyl)-4H-1,2,4-triazole-3-thiol (CAS No. 328556-66-7): An Overview
5-(4-tert-Butylphenyl)-4-(2-methylphenyl)-4H-1,2,4-triazole-3-thiol (CAS No. 328556-66-7) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, commonly referred to as TBMTT, belongs to the class of 1,2,4-triazoles and is characterized by its unique structural features and potential biological activities. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, biological activities, and recent advancements in the research and application of 5-(4-tert-butylphenyl)-4-(2-methylphenyl)-4H-1,2,4-triazole-3-thiol.
Chemical Structure and Properties
5-(4-tert-Butylphenyl)-4-(2-methylphenyl)-4H-1,2,4-triazole-3-thiol (TBMTT) is a heterocyclic compound with a molecular formula of C18H19N3S. The compound features a 1,2,4-triazole ring system substituted with a 4-tert-butylphenyl group and a 2-methylphenyl group. The presence of the thiol (-SH) group imparts unique chemical reactivity and biological properties to the molecule. TBMTT is a white crystalline solid with a melting point of approximately 180°C. It is sparingly soluble in water but exhibits good solubility in organic solvents such as dimethyl sulfoxide (DMSO) and ethanol.
Synthesis Methods
The synthesis of 5-(4-tert-butylphenyl)-4-(2-methylphenyl)-4H-1,2,4-triazole-3-thiol has been extensively studied and optimized over the years. One common method involves the reaction of 1-(4-tert-butylphenyl)-3-(2-methylphenyl)thiourea with hydrazine hydrate under reflux conditions. This reaction proceeds via the formation of an intermediate diazene derivative, which subsequently cyclizes to form the desired triazole ring. Another approach involves the reaction of 1-(4-tert-butylphenyl)-3-(2-methylphenyl)thiourea with sodium azide in the presence of ammonium chloride to yield TBMTT. These synthetic routes are highly efficient and have been widely adopted in both academic and industrial settings.
Biological Activities
5-(4-tert-butylphenyl)-4-(2-methylphenyl)-4H-1,2,4-triazole-3-thiol has been investigated for its diverse biological activities, including antioxidant, anti-inflammatory, and anticancer properties. Recent studies have shown that TBMTT exhibits potent antioxidant activity by scavenging free radicals and inhibiting lipid peroxidation. This property makes it a promising candidate for the development of therapeutic agents targeting oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular diseases.
In addition to its antioxidant properties, TBMTT has demonstrated significant anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that TBMTT could be beneficial in treating inflammatory conditions such as arthritis and inflammatory bowel disease.
The anticancer potential of 5-(4-tert-butylphenyl)-4-(2-methylphenyl)-4H-1,2,4-triazole-3-thiol has also been explored. Research indicates that TBMTT can induce apoptosis in various cancer cell lines by modulating key signaling pathways involved in cell proliferation and survival. For instance, studies have shown that TBMTT can inhibit the activation of nuclear factor-kappa B (NF-κB), a transcription factor known to promote cancer cell survival and resistance to chemotherapy.
Clinical Applications and Future Directions
The promising biological activities of 5-(4-tert-butylphenyl)-4-(2-methylphenyl)-4H-1,2,4-triazole-3-thiol have spurred interest in its potential clinical applications. Preclinical studies have demonstrated its efficacy in animal models of oxidative stress-related diseases and cancer. However, further research is needed to evaluate its safety and efficacy in human subjects.
Ongoing clinical trials are investigating the use of TBMTT as an adjunct therapy for neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease. These trials aim to assess the compound's ability to mitigate oxidative stress and inflammation in affected brain regions. Additionally, preclinical studies are exploring the potential of TBMTT as a chemopreventive agent for colorectal cancer.
In conclusion, 5-(4-tert-butylphenyl)-4-(2-methylphenyl)-4H-1,2,4-triazole-3-thiol (CAS No. 328556-66-7) is a multifaceted compound with a wide range of biological activities that hold promise for various therapeutic applications. Its unique chemical structure and versatile reactivity make it an attractive candidate for further research and development in medicinal chemistry and pharmaceutical sciences.
328556-66-7 (5-(4-tert-butylphenyl)-4-(2-methylphenyl)-4H-1,2,4-triazole-3-thiol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)